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Get Quote

Technical Guide: (R)-3-(2-Chlorophenoxy)-
pyrrolidine HCl
Executive Summary
(R)-3-(2-Chlorophenoxy)-pyrrolidine Hydrochloride is a conformationally restricted, chiral amine

scaffold used primarily in the development of Serotonin-Norepinephrine Reuptake Inhibitors

(SNRIs) and modulators of voltage-gated ion channels. By constraining the flexible

propylamine chain found in drugs like Atomoxetine into a pyrrolidine ring, this compound offers

enhanced metabolic stability and receptor selectivity.

This guide provides a definitive workflow for its synthesis via the Mitsunobu reaction, analytical

characterization, and handling protocols required for high-integrity drug discovery campaigns.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
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The compound is defined by a pyrrolidine ring ether-linked to a 2-chlorophenyl moiety. The (R)-

configuration at the 3-position is critical for biological activity, often exhibiting distinct binding

profiles compared to its (S)-enantiomer.

Table 1: Core Identifiers
Property Specification

Chemical Name
(R)-3-(2-Chlorophenoxy)pyrrolidine

hydrochloride

CAS Number 1185298-15-0

Molecular Formula C₁₀H₁₂ClNO[1][2][3][4][5][6] · HCl

Molecular Weight 234.12 g/mol (Salt) / 197.66 g/mol (Free Base)

SMILES Cl.Clc1ccccc1O[C@@H]2CCNC2

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Insoluble in

Hexane

Melting Point 189–190 °C (lit.)

Synthetic Methodology: The Mitsunobu Inversion
Strategy[5]
To ensure high enantiomeric excess (ee >98%), the synthesis relies on the Mitsunobu reaction.

This pathway utilizes (S)-N-Boc-3-hydroxypyrrolidine as the starting material. The reaction

proceeds with complete Walden inversion at the chiral center, yielding the desired (R)-ether.

Reaction Mechanism & Causality
Inversion of Configuration: The nucleophilic attack by the phenol occurs via an SN2

mechanism on the activated alkoxy-phosphonium intermediate, inverting the (S)-hydroxyl to

the (R)-ether.

N-Protection: The tert-butoxycarbonyl (Boc) group prevents amine oxidation and side

reactions with the azo-reagent.
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Deprotection: Acidic cleavage removes the Boc group, precipitating the stable hydrochloride

salt.

Experimental Protocol
Step 1: Ether Formation (Mitsunobu Coupling)

Charge: In a dry reactor under N₂, dissolve (S)-N-Boc-3-hydroxypyrrolidine (1.0 eq) and

Triphenylphosphine (PPh₃) (1.2 eq) in anhydrous THF (10 vol).

Add Nucleophile: Add 2-Chlorophenol (1.1 eq). Cool the mixture to 0–5 °C.

Activate: Dropwise add Diisopropyl azodicarboxylate (DIAD) (1.2 eq) over 30 minutes,

maintaining temperature <10 °C.

Reaction: Warm to 25 °C and stir for 12–16 hours. Monitor by TLC/HPLC for consumption of

the alcohol.

Workup: Concentrate THF. Triturate residue with Hexane/Et₂O (1:1) to precipitate

triphenylphosphine oxide (TPPO). Filter and concentrate the filtrate.[3][5] Purify the

intermediate via silica gel chromatography (Hexane/EtOAc).

Step 2: Deprotection & Salt Formation

Dissolve: Dissolve the N-Boc intermediate in 1,4-Dioxane (5 vol).

Acidify: Add 4M HCl in Dioxane (3.0 eq) dropwise at 0 °C.

Cleavage: Stir at room temperature for 2–4 hours. The product will precipitate as a white

solid.

Isolation: Filter the solid under N₂. Wash with cold Et₂O to remove residual phenol and

byproducts.

Drying: Dry under vacuum at 40 °C to constant weight.

Synthesis Workflow Diagram
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Figure 1: Stereoselective synthesis pathway utilizing Mitsunobu inversion to access the (R)-

enantiomer.

Applications in Drug Discovery[1][2][9][10]
This scaffold is a "privileged structure" in medicinal chemistry, particularly for targets involving

monoamine transporters.

Pharmacophore Mapping (SNRI Activity)
The (R)-3-(2-chlorophenoxy)-pyrrolidine motif mimics the aryloxy-propylamine pharmacophore

found in Atomoxetine and Duloxetine.

Binding Mode: The pyrrolidine nitrogen (protonated at physiological pH) interacts with the

conserved aspartate residue in the transporter (SERT/NET). The 2-chlorophenyl ring

occupies the hydrophobic S1 pocket.

Selectivity: The rigid pyrrolidine ring reduces the entropic penalty of binding, potentially

increasing affinity for the Norepinephrine Transporter (NET) over the Serotonin Transporter

(SERT) compared to flexible chain analogs.

Biological Pathway Diagram
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Figure 2: Pharmacological cascade for SNRI activity mediated by the aryloxypyrrolidine

scaffold.

Analytical Characterization
To validate the identity and purity of the synthesized compound, compare experimental data

against these reference standards.
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Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
Shift (δ ppm) Multiplicity Integration Assignment

9.60 Broad s 2H
NH₂⁺ (Ammonium

protons)

7.45 dd 1H
Ar-H (3-position of

phenyl)

7.30 td 1H
Ar-H (5-position of

phenyl)

7.15 d 1H
Ar-H (6-position of

phenyl)

7.00 t 1H
Ar-H (4-position of

phenyl)

5.15 m 1H
C3-H (Chiral center,

ether methine)

3.40 - 3.20 m 4H
C2-H, C5-H

(Pyrrolidine ring)

2.25 - 2.10 m 2H C4-H (Pyrrolidine ring)

Mass Spectrometry
Method: LC-MS (ESI+)

Expected Mass: [M+H]⁺ = 198.1 m/z (for ³⁵Cl isotope).

Isotopic Pattern: Distinct 3:1 ratio at 198/200 m/z due to Chlorine.

Handling & Safety Protocols
Signal Word:WARNING Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation).

Safe Handling Procedure
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Engineering Controls: Always handle within a certified chemical fume hood to avoid

inhalation of dust.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. A P95 dust mask is recommended if

weighing open powders.

Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). The compound is

hygroscopic; keep the vial tightly sealed.

Spill Response: Sweep up dry spills to avoid dust generation. Neutralize surface with weak

bicarbonate solution before wiping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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